Cas no 94160-44-8 (Benzoic acid,4-(methyloctadecylamino)-3-nitro-)
94160-44-8 structure
Product Name:Benzoic acid,4-(methyloctadecylamino)-3-nitro-
CAS No:94160-44-8
MF:C26H44N2O4
MW:448.6385679245
CID:804935
PubChem ID:21149810
Update Time:2025-04-19
Benzoic acid,4-(methyloctadecylamino)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(methyloctadecylamino)-3-nitro-
- 4-(methyloctadecylamino)-3-nitrobenzoic acid
- 4-[methyl(octadecyl)amino]-3-nitrobenzoic acid
- EINECS 303-329-0
- 94160-44-8
- UNII-2WAM5EXD5S
- NS00040201
- 2WAM5EXD5S
- DTXSID20240901
- BENZOIC ACID, 4-(METHYLOCTADECYLAMINO)-3-NITRO-
-
- Inchi: 1S/C26H44N2O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-27(2)24-20-19-23(26(29)30)22-25(24)28(31)32/h19-20,22H,3-18,21H2,1-2H3,(H,29,30)
- InChI Key: CITOGJZWCOOZGD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C(=O)O)C=CC=1N(C)CCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 448.330108
- Monoisotopic Mass: 448.330108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 19
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.2
- XLogP3: 10.2
Experimental Properties
- Density: 1.041
- Boiling Point: 574.6°Cat760mmHg
- Flash Point: 301.3°C
- Refractive Index: 1.528
Benzoic acid,4-(methyloctadecylamino)-3-nitro- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
94160-44-8 (Benzoic acid,4-(methyloctadecylamino)-3-nitro-) Related Products
- 26586-26-5(3-Nitro-4-(piperidin-1-yl)benzoic acid)
- 120321-65-5(4-(Butylamino)-3-nitrobenzoic acid)
- 333340-82-2(4-(Cyclohexylamino)-3-nitrobenzoic acid)
- 68740-31-8(3-Nitro-4-(propylamino)benzoic acid)
- 2788-74-1(4-(Ethylamino)-3-nitrobenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk